ethyl 2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)propanoate

• IUPAC Name: ethyl 2-[[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]propanoate
• InChI: InChI=1S/C21H19FN4O2S/c1-3-28-20(27)13(2)29-21-25-24-19(26(21)15-10-8-14(22)9-11-15)17-12-23-18-7-5-4-6-16(17)18/h4-13,23H,3H2,1-2H3
• InChI Key: HDOXLPTTYNNBQY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)SC1=NN=C(N1C2=CC=C(C=C2)F)C3=CNC4=CC=CC=C43
• Molecular Formula: C21H19FN4O2S
• Molecular Weight: 410.5 g/mol

Description

The compound is a derivative of indole, a heterocyclic aromatic organic compound, and triazole, a class of azole compounds. It also contains a fluorophenyl group, a thioether linkage, and an ethyl propanoate group.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple aromatic rings (indole and phenyl), a triazole ring, and a thioether linkage.

Chemical Reactions Analysis

The reactivity of this compound could be influenced by several functional groups. The indole and phenyl groups might undergo electrophilic aromatic substitution, while the thioether could be oxidized. The ester group might undergo hydrolysis or transesterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of polar groups like the ester could influence its solubility, while the aromatic rings could contribute to its UV/Vis absorption.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended for use as a drug, its mechanism would depend on its specific biological target.

Future Directions

The potential applications and future directions for this compound would depend on its intended use. If it’s being studied as a potential drug, future research could involve in vitro and in vivo testing to evaluate its efficacy and safety.